Cas no 229615-04-7 (4-(nitromethyl)heptane)

4-(nitromethyl)heptane structure
4-(nitromethyl)heptane structure
Product Name:4-(nitromethyl)heptane
CAS No:229615-04-7
MF:C8H17NO2
MW:159.2260825634
CID:3443490
PubChem ID:23508764
Update Time:2025-04-21

4-(nitromethyl)heptane Chemical and Physical Properties

Names and Identifiers

    • HEPTANE, 4-(NITROMETHYL)-
    • 4-(nitromethyl)heptane
    • SCHEMBL6839886
    • EN300-1828822
    • 229615-04-7
    • 1-nitro-2-propylpentane
    • OBVBWBUKQBMQSR-UHFFFAOYSA-N
    • Inchi: 1S/C8H17NO2/c1-3-5-8(6-4-2)7-9(10)11/h8H,3-7H2,1-2H3
    • InChI Key: OBVBWBUKQBMQSR-UHFFFAOYSA-N
    • SMILES: CCCC(C[N+]([O-])=O)CCC

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.8Ų

4-(nitromethyl)heptane Pricemore >>

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